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Compound of Interest

Compound Name: 2,4-Dimethyldecane

Cat. No.: B1670048

. Get Quote

This guide provides a comprehensive overview of the boiling point of 2,4-dimethyldecane,

including its physicochemical properties, experimental determination protocols, and the

underlying principles governing its boiling point.

Physicochemical Properties of 2,4-Dimethyldecane

2,4-Dimethyldecane is a branched-chain alkane with the molecular formula C12H26.[1] Its

structure consists of a decane backbone with two methyl groups attached at the second and

fourth carbon atoms. The physical and chemical properties of 2,4-dimethyldecane are

summarized in the table below.

Property

Value

Molecular Formula

C12H26

Molecular Weight 170.33 g/mol [2]

Boiling Point 200.4°C at 760 mmHg(3]
Density 0.749 g/cm?3[3]

Flash Point 130.2°C[3]

Melting Point -50.8°C (estimate)[3]

Vapor Pressure

0.461 mmHg at 25°C[3]

Refractive Index

1.42[3]
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Factors Influencing the Boiling Point of Alkanes

The boiling point of an alkane is primarily determined by the strength of the intermolecular van
der Waals forces, specifically London dispersion forces.[4] Several factors related to the
molecular structure influence these forces:

» Molecular Weight and Chain Length: As the molecular weight and the length of the carbon
chain increase, the surface area of the molecule also increases. This allows for more points
of contact between adjacent molecules, leading to stronger London dispersion forces and a
higher boiling point.[5][6][7]

e Branching: For isomers with the same molecular weight, increased branching leads to a
more compact, spherical shape.[4][8] This reduces the surface area available for
intermolecular contact, thereby weakening the London dispersion forces and resulting in a
lower boiling point compared to their straight-chain counterparts.[4][6][8]

Experimental Determination of Boiling Point

The boiling point of a liquid can be determined experimentally using various methods. The
Thiele tube method is a common and efficient technique that requires a small amount of the
sample.

Objective: To determine the boiling point of 2,4-dimethyldecane.

Materials:

2,4-dimethyldecane sample

Thiele tube

Mineral oil

Thermometer (0-250°C)

Small test tube (Durham tube)

Capillary tube (sealed at one end)
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e Rubber band or wire

e Bunsen burner or heating mantle
e Stand and clamp

Procedure:

e A small amount (approximately 0.5 mL) of 2,4-dimethyldecane is placed into the small test
tube.

o Acapillary tube, with its sealed end up, is placed into the test tube containing the sample.

e The test tube is attached to the thermometer using a rubber band, ensuring the sample is
level with the thermometer bulb.

e The Thiele tube is filled with mineral oil to a level above the side arm.

e The thermometer and test tube assembly is securely clamped and immersed in the oil in the
Thiele tube. The side arm of the Thiele tube is heated gently and evenly with a Bunsen
burner or a heating mantle.

¢ As the temperature rises, the air trapped in the capillary tube will expand and slowly bubble
out.

e Heating is continued until a continuous and rapid stream of bubbles emerges from the open
end of the capillary tube. This indicates that the vapor pressure of the sample is equal to the
atmospheric pressure.

e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube
as the bubbling ceases.

e The atmospheric pressure should be recorded as the boiling point is pressure-dependent.
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Visualization of Factors Affecting Alkane Boiling
Points

The following diagram illustrates the relationship between the molecular structure of alkanes
and their boiling points.

Factors Influencing Alkane Boiling Point

Molecular Structure of Alkanes
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Caption: Relationship between alkane structure and boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dimethyldecane]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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